Cas no 31297-64-0 (b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate])
![b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] structure](https://ossimg.kuujia.com/scimg/31500/31297-64-0x500.png)
31297-64-0 structure
Product Name:b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
CAS No:31297-64-0
MF:C14H19NO11S2
MW:441.430762529373
CID:308294
Update Time:2024-03-01
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Chemical and Physical Properties
Names and Identifiers
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- b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
- Glucomatronalin
- β-D-Glucopyranose, 1-thio-, 1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate]
-
- Inchi： 1S/C14H19NO11S2/c16-5-9-11(19)12(20)13(21)14(25-9)27-10(15-26-28(22,23)24)4-6-1-2-7(17)8(18)3-6/h1-3,9,11-14,16-21H,4-5H2,(H,22,23,24)/b15-10+
- InChI Key： IRWRWWWOVJHRSA-XNTDXEJSSA-N
- SMILES： OCC1C(O)C(O)C(O)C(S/C(=N/OS(=O)(=O)O)/CC2C=C(O)C(O)=CC=2)O1
Computed Properties
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 28
- XLogP3: -2.208
b-D-Glucopyranose, 1-thio-,1-[3,4-dihydroxy-N-(sulfooxy)benzeneethanimidate] Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
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